Cas no 4736-71-4 (Pyrrolidine-1-carboxamide)

Pyrrolidine-1-carboxamide is a versatile heterocyclic compound characterized by its pyrrolidine ring and carboxamide functional group. This structure imparts significant utility in organic synthesis and pharmaceutical applications, serving as a key intermediate or building block in the development of bioactive molecules. Its rigid yet flexible ring system enhances binding affinity in drug design, while the carboxamide group offers hydrogen-bonding potential for improved solubility and interaction with biological targets. The compound's stability under various reaction conditions makes it suitable for diverse synthetic pathways, including peptide coupling and catalysis. Its applications span medicinal chemistry, agrochemicals, and material science, underscoring its broad industrial relevance.

Pyrrolidine-1-carboxamide structure

Product Name:Pyrrolidine-1-carboxamide

CAS No:4736-71-4

MF:C₅H₁₀N₂O

MW:114.145700931549

MDL:MFCD00509172

CID:1074184

PubChem ID:138335

Update Time:2025-10-29

Pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- Pyrrolidine-1-carboxamide
- 1-Pyrrolidinecarboxamide
- PYRROLIDINE-1-CARBOXYLIC ACID AMIDE
- (2R)-pyrrolidinecarboxamide
- AC1L3CKV
- AC1Q4ZTF
- NSC117254
- pyrrolidine carboxamide
- pyrrolidineamide
- pyrrolidine-N-carboxamide
- pyrrolidylamide
- SureCN1363715
- SureCN2976429
- SureCN302276
- NSC 117254
- SCHEMBL302276
- SCHEMBL10517541
- A872175
- DA-05630
- 4736-71-4
- LCDCPQHFCOBUEF-UHFFFAOYSA-N
- EN300-05627
- NSC-117254
- CS-0307716
- Z56907605
- AS-32701
- pyrrolidine amide
- AKOS000122433
- HMS1783I03
- pyrroldineamide
- pyrrolidine carboxarnide
- DTXSID30197119
- MFCD00509172
- MDL： MFCD00509172
- Inchi： 1S/C5H10N2O/c6-5(8)7-3-1-2-4-7/h1-4H2,(H2,6,8)
- InChI Key： LCDCPQHFCOBUEF-UHFFFAOYSA-N
- SMILES： O=C(N)N1CCCC1

Computed Properties

Exact Mass: 114.0794
Monoisotopic Mass: 114.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 96.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _0.2
Topological Polar Surface Area: 46.3Å²

Experimental Properties

Density: 1.162
Boiling Point: 207.7°C at 760 mmHg
Flash Point: 79.4°C
Refractive Index: 1.525
PSA: 46.33
LogP: 0.79910
Vapor Pressure: 0.2±0.4 mmHg at 25°C

Pyrrolidine-1-carboxamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Pyrrolidine-1-carboxamide Pricemore >>

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